3-nitro-N-(1,1,3,3-tetramethylbutyl)benzamide

• IUPAC Name: 3-nitro-N-(2,4,4-trimethylpentan-2-yl)benzamide
• InChI: InChI=1S/C15H22N2O3/c1-14(2,3)10-15(4,5)16-13(18)11-7-6-8-12(9-11)17(19)20/h6-9H,10H2,1-5H3,(H,16,18)
• InChI Key: OMRWWDLTKJBUOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

3-nitro-N-(1,1,3,3-tetramethylbutyl)benzamide, commonly known as NTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NTB is a nitroaromatic compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of NTB is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, NTB has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes, which in turn leads to the inhibition of cancer cell growth. NTB has also been shown to inhibit the activity of protein kinase C (PKC), which is a signaling pathway that plays a role in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects
NTB has been shown to exhibit various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death), and the inhibition of bacterial growth. In cancer cells, NTB has been shown to induce the expression of tumor suppressor genes, such as p21 and p27, which play a role in the inhibition of cell growth and division. NTB has also been shown to induce the expression of pro-apoptotic genes, such as Bax and Bad, which play a role in the induction of apoptosis. In bacterial cells, NTB has been shown to inhibit the activity of bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are essential for bacterial growth and replication.

Advantages and Limitations for Lab Experiments

NTB has several advantages for lab experiments, including its high solubility in water and its stability under various conditions. NTB is also relatively easy to synthesize and purify, which makes it a cost-effective compound for research purposes. However, NTB has some limitations for lab experiments, including its potential toxicity and its limited availability. NTB is a nitroaromatic compound, which can be toxic to cells at high concentrations. Additionally, NTB is not widely available commercially, which can limit its use in research.

Future Directions

There are several future directions for research on NTB, including the investigation of its potential applications in drug discovery and environmental remediation. In drug discovery, NTB could be further investigated for its potential use as an anticancer or antibacterial agent. Additionally, NTB could be studied for its potential use as a drug delivery agent, as it has been shown to exhibit high solubility in water. In environmental remediation, NTB could be further investigated for its potential use as a soil remediation agent, as it has been shown to enhance the degradation of organic pollutants in soil. Additionally, NTB could be studied for its potential use as a fluorescent probe for the detection of heavy metals in water.
Conclusion
In conclusion, NTB is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. NTB can be synthesized using various methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments have been extensively studied. NTB has several potential applications in drug discovery and environmental remediation, and further research in these areas could lead to the development of new therapeutic agents and environmental remediation strategies.

Synthesis Methods

NTB can be synthesized using various methods, including the reaction of 3-nitrobenzoic acid with 1,1,3,3-tetramethylbutylamine in the presence of a coupling reagent. Another method involves the reaction of 3-nitrobenzoyl chloride with 1,1,3,3-tetramethylbutylamine in the presence of a base. The synthesis of NTB has also been achieved using microwave-assisted reactions, which have been shown to be more efficient and environmentally friendly.

Scientific Research Applications

NTB has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, NTB has been investigated for its anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. NTB has also been studied for its potential use as an antibacterial agent, as it has been shown to exhibit antibacterial activity against various bacterial strains. In materials science, NTB has been investigated for its potential use as a fluorescent probe for the detection of heavy metals in water. In environmental science, NTB has been studied for its potential use as a soil remediation agent, as it has been shown to enhance the degradation of organic pollutants in soil.